![molecular formula C20H28N2OS B4837920 1-(1-adamantyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine](/img/structure/B4837920.png)
1-(1-adamantyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine
Overview
Description
1-(1-adamantyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine, also known as A-366, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of piperazine derivatives and has a unique molecular structure that makes it an interesting subject of study.
Mechanism of Action
The mechanism of action of 1-(1-adamantyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine involves the inhibition of G9a, which is responsible for the methylation of histone H3 lysine 9 (H3K9), a crucial epigenetic modification that regulates gene expression. By inhibiting G9a, this compound can modulate the expression of various genes involved in different cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been found to induce apoptosis in cancer cells by activating the caspase-dependent pathway. In addition, this compound has been shown to exhibit neuroprotective effects by reducing the levels of pro-inflammatory cytokines and oxidative stress markers in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(1-adamantyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine is its high potency and selectivity towards G9a, which makes it an ideal tool for studying the role of this enzyme in various cellular processes. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for research on 1-(1-adamantyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine, including:
1. Studying the potential of this compound as a therapeutic agent for various diseases, including cancer and neurological disorders.
2. Investigating the molecular mechanisms underlying the antiproliferative and neuroprotective effects of this compound.
3. Developing more efficient synthesis methods for this compound to improve its solubility and bioavailability.
4. Exploring the potential of this compound as a tool for studying the epigenetic regulation of gene expression.
In conclusion, this compound is a promising compound that has the potential to revolutionize the fields of medicinal chemistry, neuroscience, and drug discovery. Its unique molecular structure and mechanism of action make it an interesting subject of study, and future research is likely to uncover even more potential applications for this compound.
Scientific Research Applications
1-(1-adamantyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. It has been found to exhibit potent and selective inhibitory activity against the histone lysine methyltransferase G9a, which plays a crucial role in the regulation of gene expression. This makes this compound a potential candidate for the treatment of various diseases, including cancer, neurological disorders, and viral infections.
Properties
IUPAC Name |
[4-(1-adamantyl)piperazin-1-yl]-(5-methylthiophen-2-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2OS/c1-14-2-3-18(24-14)19(23)21-4-6-22(7-5-21)20-11-15-8-16(12-20)10-17(9-15)13-20/h2-3,15-17H,4-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDKUMEDARDIRMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(=O)N2CCN(CC2)C34CC5CC(C3)CC(C5)C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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